[1-(2-Bromophenyl)ethyl](2-methylprop-2-en-1-yl)amine

• Molecular Formula: C12H16BrN
• Molecular Weight: 254.17 g/mol
• IUPAC Name: N-[1-(2-bromophenyl)ethyl]-2-methylprop-2-en-1-amine
• InChI: InChI=1S/C12H16BrN/c1-9(2)8-14-10(3)11-6-4-5-7-12(11)13/h4-7,10,14H,1,8H2,2-3H3
• InChI Key: QDDWCYVYXJZJNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1Br)NCC(=C)C

Description

1-(2-Bromophenyl)ethylamine (CAS: 1592275-09-6) is a substituted amine featuring a 2-bromophenyl group attached to an ethylamine backbone and a 2-methylprop-2-en-1-yl (methallyl) substituent. Its molecular formula is C₁₂H₁₆BrN, with a molecular weight of 254.17 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Bromophenyl)ethylamine typically involves the reaction of 2-bromophenyl ethyl bromide with 2-methylprop-2-en-1-yl amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and advanced purification techniques such as distillation and recrystallization are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically in the presence of oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The bromine atom in the compound can be substituted with other nucleophiles such as hydroxide, cyanide, or amines under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic medium.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Sodium hydroxide, potassium carbonate, various nucleophiles.

Major Products Formed:

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Hydroxylated, cyanated, or aminated derivatives.

Scientific Research Applications

1-(2-Bromophenyl)ethylamine, a complex organic molecule, has a bromophenyl group and an allylic amine. The bromine atom in the phenyl ring can enhance the lipophilicity and biological activity of the compound, making it a candidate for various pharmacological applications.

Potential Applications

The potential applications of 1-(2-Bromophenyl)ethylamine include:

• Pharmaceutical Development 1-(2-Bromophenyl)ethylamine can be used as a lead compound for drug discovery.
• Synthesis of analogs These reactions are essential for modifying the compound to enhance its biological properties or to synthesize analogs for testing.
• Biological activities Research indicates that compounds similar to 1-(2-Bromophenyl)ethylamine exhibit a range of biological activities. The specific biological activity of this compound requires further investigation through experimental studies.

Structural Similarity

Several compounds share structural similarities with 1-(2-Bromophenyl)ethylamine:

Compound Name	Structural Features	Biological Activity
4-Bromoaniline	Bromine-substituted aniline	Antimicrobial, anticancer
2-Methylphenethylamine	Methyl-substituted phenylethylamine	Neuroactive, stimulant
Benzylamine	Simple phenyl-substituted amine	Antimicrobial, anti-inflammatory

The unique combination of a brominated phenyl group with an allylic amine structure distinguishes 1-(2-Bromophenyl)ethylamine from other compounds. This structural arrangement potentially enhances its lipophilicity and biological activity compared to simpler analogs.

Interaction Studies

Interaction studies are crucial for understanding how 1-(2-Bromophenyl)ethylamine interacts with biological targets. These studies often involve:

• Molecular docking simulations
• Spectroscopic methods
• Cell-based assays

Mechanism of Action

The mechanism of action of 1-(2-Bromophenyl)ethylamine involves its interaction with specific molecular targets in biological systems. The bromophenyl group may facilitate binding to certain enzymes or receptors, while the amine group can participate in hydrogen bonding and other interactions. These interactions can modulate the activity of enzymes, receptors, or other proteins, leading to the observed biological effects.

Comparison with Similar Compounds

Comparative Data Table

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
1-(2-Bromophenyl)ethylamine	1592275-09-6	C₁₂H₁₆BrN	254.17	Ortho-bromo, ethyl-methallyl linkage
1-(3-Bromophenyl)ethylamine	1281963-86-7	C₁₂H₁₆BrN	254.17	Meta-bromo, ethyl-methallyl linkage
1-(2-Bromophenyl)prop-2-en-1-amine	1260893-82-0	C₉H₁₀BrN	212.09	Direct phenyl-amine linkage, propenyl group
[1-(2-Bromophenyl)ethyl][1-(2-chlorophenyl)ethyl]amine	-	C₁₇H₁₈BrClN	~338.67	Dual halogen substitution (Br and Cl)
2-[(2-Bromophenyl)methyl]prop-2-en-1-amine	-	C₁₀H₁₂BrN	226.12	Benzyl linkage, propenyl group

Research Findings and Implications

• Electronic Properties : Bromine’s strong electron-withdrawing effect may enhance stability in electrophilic environments compared to chlorine-containing analogs .
• Differences in substituent groups (e.g., methallyl vs. benzyl) could modulate receptor affinity and selectivity.

Biological Activity

The compound 1-(2-Bromophenyl)ethylamine , a derivative of phenethylamine, exhibits unique structural features that contribute to its biological activity. The incorporation of a bromine atom in the phenyl ring enhances lipophilicity, potentially increasing its interaction with biological targets. This article explores the compound's biological activity, synthesis, and potential pharmacological applications based on available literature.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{Br}\text{N}$$

This structure includes:

• A bromophenyl group, which is known to enhance biological activity.
• An allylic amine component, which is significant for various pharmacological interactions.

Biological Activity Overview

Research indicates that compounds similar to 1-(2-Bromophenyl)ethylamine exhibit a range of biological activities:

• Antimicrobial Activity : Similar compounds have shown effectiveness against various bacterial strains.
• Anticancer Properties : Some derivatives have demonstrated cytotoxic effects on cancer cell lines.
• Neuroactive Effects : Compounds in this class may have stimulant properties, influencing neurotransmitter systems.

Comparative Biological Activity Table

Compound Name	Structural Features	Biological Activity
4-Bromoaniline	Bromine-substituted aniline	Antimicrobial, anticancer
2-Methylphenethylamine	Methyl-substituted phenylethylamine	Neuroactive, stimulant
Benzylamine	Simple phenyl-substituted amine	Antimicrobial, anti-inflammatory
1-(2-Bromophenyl)ethylamine	Bromophenyl and allylic amine	Potentially diverse pharmacological effects

Synthesis Methods

The synthesis of 1-(2-Bromophenyl)ethylamine can be approached through several methods:

• N-Alkylation Reactions : Utilizing brominated phenols and allylic amines.
• Amination Reactions : Employing various coupling strategies to introduce the amine functionality.

Case Studies and Research Findings

• Anticancer Activity : A study investigating similar compounds found that certain derivatives exhibited selective cytotoxicity against prostate cancer cell lines (IC50 values ranging from 2.97 µM to 3.60 µM), suggesting that structural modifications can enhance efficacy against specific cancer types .
• Neuroactive Properties : Research has indicated that phenethylamines can influence dopamine and serotonin pathways, potentially leading to stimulant effects . The unique structure of 1-(2-Bromophenyl)ethylamine may enhance these interactions due to its lipophilic nature.
• Antimicrobial Effects : Compounds structurally similar to this compound have shown promising results in inhibiting bacterial growth, indicating a potential for development as antimicrobial agents .

Interaction Studies

Understanding how 1-(2-Bromophenyl)ethylamine interacts with biological targets is crucial for elucidating its mechanisms of action. Interaction studies often involve:

• Molecular Docking Simulations : To predict binding affinities with various receptors.
• In Vitro Assays : To evaluate the biological effects on cell lines.